Cas no 1361886-97-6 (5-Chloro-2-(3,4-dichlorophenyl)nicotinaldehyde)

• Product Name: 5-Chloro-2-(3,4-dichlorophenyl)nicotinaldehyde
• CAS No: 1361886-97-6
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4926203
• Update Time: 2025-10-28

5-Chloro-2-(3,4-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(3,4-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-9-3-8(6-17)12(16-5-9)7-1-2-10(14)11(15)4-7/h1-6H
• InChI Key： IMRPSMBPWSUXAV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(C=O)=CC(=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.9
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-2-(3,4-dichlorophenyl)nicotinaldehyde

5-Chloro-2-(3,4-dichlorophenyl)nicotinaldehyde: A Comprehensive Overview

5-Chloro-2-(3,4-dichlorophenyl)nicotinaldehyde (CAS No. 1361886-97-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique chemical structure, has garnered attention due to its potential in drug development, material synthesis, and environmental chemistry. The molecule consists of a nicotinaldehyde backbone with two chlorine substituents at specific positions, which contribute to its distinctive properties.

The nicotinaldehyde moiety serves as the central framework of this compound, providing a platform for further functionalization. The substitution pattern at the 5-position (chlorine) and the 2-position (3,4-dichlorophenyl group) plays a crucial role in determining the compound's reactivity and stability. Recent studies have highlighted the importance of such substitution patterns in modulating the electronic properties of aromatic systems, making this compound a valuable tool in organic synthesis.

One of the most notable aspects of 5-Chloro-2-(3,4-dichlorophenyl)nicotinaldehyde is its role in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases. For instance, studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. Additionally, its ability to act as a precursor in the synthesis of more complex molecules has made it a valuable intermediate in drug discovery pipelines.

In terms of synthesis, 5-Chloro-2-(3,4-dichlorophenyl)nicotinaldehyde can be prepared through a variety of methods, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. These methods allow for precise control over the substitution pattern, ensuring the desired product is obtained with high purity. Recent advancements in catalytic techniques have further enhanced the efficiency and selectivity of these reactions, making large-scale production more feasible.

The compound's stability under various conditions has also been a topic of interest. Studies have demonstrated that 5-Chloro-2-(3,4-dichlorophenyl)nicotinaldehyde exhibits remarkable thermal stability and resistance to oxidative degradation. These properties make it suitable for use in high-temperature applications or environments where oxidative stress is a concern. Furthermore, its solubility characteristics have been optimized through structural modifications, enabling better compatibility with diverse chemical systems.

From an environmental perspective, understanding the fate and transport of 5-Chloro-2-(3,4-dichlorophenyl)nicotinaldehyde in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles. Results indicate that while the compound is not inherently toxic at low concentrations, prolonged exposure or accumulation in sensitive environments could pose risks. Regulatory agencies are increasingly scrutinizing such compounds to ensure their safe use and disposal.

Looking ahead, the versatility of 5-Chloro-2-(3,4-dichlorophenyl)nicotinaldehyde presents numerous opportunities for innovation across multiple disciplines. Its role as a building block in advanced materials science applications is particularly promising. For example, researchers are exploring its potential as a component in organic electronics and photovoltaic devices due to its unique electronic properties. Additionally, its use in catalysis and polymer chemistry is being actively investigated to unlock new functionalities.

In conclusion, 5-Chloro-2-(3,4-dichlorophenyl)nicotinaldehyde (CAS No. 1361886-97-6) stands out as a multifaceted compound with wide-ranging applications and ongoing research interest. Its chemical structure provides a foundation for exploring novel synthetic strategies and functional materials. As scientific understanding continues to evolve, this compound is likely to play an even more significant role in advancing technological and medical frontiers.